Cas no 1366131-38-5 (5-Bromo-2-methoxy-4-methylpyridin-3-amine)

• Product Name: 5-Bromo-2-methoxy-4-methylpyridin-3-amine
• CAS No: 1366131-38-5
• MF: C₇H₉BrN₂O
• MW: 217.063160657883
• MDL: MFCD22192426
• CID: 3047728
• PubChem ID: 66800951
• Update Time: 2025-10-28

5-Bromo-2-methoxy-4-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methoxy-4-methylpyridin-3-amine
• 5-bromo-4-methyl-2-(methyloxy)-3-pyridinamine
• V2655
• CS-0212427
• Z1509496775
• BS-20800
• MFCD22192426
• F83050
• DB-219401
• 3-Pyridinamine, 5-bromo-2-methoxy-4-methyl-
• EN300-7392473
• SCHEMBL790816
• 1366131-38-5

• MDL： MFCD22192426
• Inchi： 1S/C7H9BrN2O/c1-4-5(8)3-10-7(11-2)6(4)9/h3H,9H2,1-2H3
• InChI Key： PFIKOULGWGXGPH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1C)N)OC

Computed Properties

• Exact Mass: 215.98983g/mol
• Monoisotopic Mass: 215.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1

Additional information on 5-Bromo-2-methoxy-4-methylpyridin-3-amine

5-Bromo-2-methoxy-4-methylpyridin-3-amine: A Comprehensive Overview

The compound 5-Bromo-2-methoxy-4-methylpyridin-3-amine, with the CAS number 1366131-38-5, is a highly specialized organic molecule belonging to the class of pyridine derivatives. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this molecule is characterized by a pyridine ring with substituents at positions 2, 3, 4, and 5, which contribute to its distinct reactivity and functionality.

Recent studies have highlighted the importance of brominated aromatic compounds like 5-Bromo-2-methoxy-4-methylpyridin-3-amine in medicinal chemistry. Researchers have explored its role as a potential lead compound for the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders. The bromine substituent at position 5 plays a crucial role in modulating the electronic properties of the molecule, making it an attractive candidate for further exploration in drug discovery pipelines.

In terms of synthesis, the preparation of 5-Bromo-2-methoxy-4-methylpyridin-3-amine involves a multi-step process that typically begins with the formation of a pyridine ring followed by selective substitution at specific positions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported as a promising approach to construct the desired pyridine derivative with high yield and purity.

The pharmacological profile of 5-Bromo-2-methoxy-4-methylpyridin-3-amine has been extensively studied in preclinical models. Experimental data suggest that this compound exhibits potent anti-inflammatory and antioxidant activities, which could be harnessed for therapeutic applications. Moreover, its ability to modulate key cellular pathways involved in disease progression makes it a valuable tool for understanding complex biological systems.

In addition to its medicinal applications, 5-Bromo-2-methoxy-4-methylpyridin-amine-amine has also been investigated for its potential use in agrochemicals. Studies have demonstrated that this compound can act as an effective plant growth regulator, enhancing crop yields under stress conditions. Its ability to interact with plant hormones and influence metabolic pathways opens new avenues for sustainable agriculture practices.

The environmental impact of 5-Bromo-2-methoxy-4-methylpyridin-3-amine has also been a topic of recent research. Scientists are exploring its biodegradation pathways and assessing its potential risks to aquatic ecosystems. Understanding these aspects is crucial for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, 5-Bromo-2-methoxy-4-methylpyridin-3-amine, with CAS number 1366131- span>38- span>5 strong>, represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with ongoing advancements in synthesis and application research, position it as a key player in future scientific developments. strong > p > article > response >